Cas no 92710-59-3 (3-(4-Pentylcyclohexyl)propanal)

• Product Name: 3-(4-Pentylcyclohexyl)propanal
• CAS No: 92710-59-3
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 2815706
• Update Time: 2023-08-07

3-(4-Pentylcyclohexyl)propanal Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanal, 4-pentyl-, trans-
• 3-(4-pentylcyclohexyl)propanal
• 3-(trans-4-pentylcyclohexyl)propionaldehyde
• 3-(4-Pentylcyclohexyl)propanal

• Inchi： 1S/C14H26O/c1-2-3-4-6-13-8-10-14(11-9-13)7-5-12-15/h12-14H,2-11H2,1H3
• InChI Key： SEOBKHKLBJNMNV-UHFFFAOYSA-N
• SMILES： O=CCCC1CCC(CCCCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 157
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1